4-{[2-(propionylamino)benzoyl]amino}benzoic acid

• IUPAC Name: 4-[[2-(propanoylamino)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C17H16N2O4/c1-2-15(20)19-14-6-4-3-5-13(14)16(21)18-12-9-7-11(8-10-12)17(22)23/h3-10H,2H2,1H3,(H,18,21)(H,19,20)(H,22,23)
• InChI Key: DVILTDVEGPWCFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

4-{[2-(propionylamino)benzoyl]amino}benzoic acid, commonly known as PABA, is a chemical compound that has been extensively studied for its potential applications in scientific research. PABA is a member of the benzoic acid family and has a molecular weight of 311.33 g/mol. In

Mechanism of Action

The mechanism of action of PABA is primarily through its interaction with DHPS. PABA is a competitive inhibitor of DHPS, meaning that it binds to the active site of the enzyme and prevents the binding of its natural substrate, p-aminobenzoic acid. This inhibition leads to a decrease in the synthesis of dihydrofolate, which can have various downstream effects on cellular metabolism.
Biochemical and Physiological Effects:
PABA has various biochemical and physiological effects, primarily related to its role in the folate biosynthesis pathway. PABA deficiency has been linked to various conditions such as anemia, birth defects, and cancer. PABA has also been shown to have antioxidant and anti-inflammatory properties, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

PABA has several advantages as a substrate for DHPS in lab experiments. It is readily available, inexpensive, and has a well-characterized mechanism of action. However, PABA also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of PABA. One potential area of research is the development of new inhibitors of DHPS, which could have applications in the treatment of various diseases. Another potential area of research is the study of PABA's antioxidant and anti-inflammatory properties, which could have implications for the treatment of conditions such as cardiovascular disease and neurodegenerative disorders.
Conclusion:
In conclusion, PABA is a chemical compound that has been extensively studied for its potential applications in scientific research. It is primarily used as a substrate for the enzyme DHPS and has various biochemical and physiological effects. While PABA has some limitations, it also has several advantages and has potential applications in the development of new drugs and pharmaceuticals. Further research is needed to fully understand the potential of PABA in scientific research.

Synthesis Methods

PABA can be synthesized through various methods, including the reaction of 2-aminobenzoic acid with acetic anhydride and propionic anhydride. The reaction is typically carried out in the presence of a catalyst such as pyridine. The resulting product is then purified through recrystallization.

Scientific Research Applications

PABA has been extensively studied for its potential applications in scientific research. One of the most common applications of PABA is as a substrate for the enzyme dihydropteroate synthase (DHPS). DHPS is a key enzyme in the folate biosynthesis pathway, and PABA is a precursor for the synthesis of dihydrofolate, which is an important cofactor in various metabolic processes. PABA has also been used in the synthesis of various drugs and pharmaceuticals.